Cas no 477542-60-2 ({1-(naphthalen-1-yl)methyl-1H-1,3-benzodiazol-2-yl}methanol)

• Product Name: {1-(naphthalen-1-yl)methyl-1H-1,3-benzodiazol-2-yl}methanol
• CAS No: 477542-60-2
• MF: C₁₉H₁₆N₂O
• MW: 288.343144416809
• CID: 5957199
• PubChem ID: 881781
• Update Time: 2025-10-21

{1-(naphthalen-1-yl)methyl-1H-1,3-benzodiazol-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(naphthalen-1-yl)methyl-1H-1,3-benzodiazol-2-yl}methanol
• (1-(naphthalen-1-ylmethyl)-1H-benzo[d]imidazol-2-yl)methanol
• 1H-Benzimidazole-2-methanol, 1-(1-naphthalenylmethyl)-
• [1-(naphthylmethyl)benzimidazol-2-yl]methan-1-ol
• [1-(1-naphthylmethyl)-1H-benzimidazol-2-yl]methanol
• [1-(naphthalen-1-ylmethyl)benzimidazol-2-yl]methanol
• SR-01000233991-1
• SR-01000233991
• {1-[(naphthalen-1-yl)methyl]-1H-1,3-benzodiazol-2-yl}methanol
• 477542-60-2
• Oprea1_039599
• Z25755404
• AF-399/15337410
• F0853-0188
• AKOS000272082

• Inchi： 1S/C19H16N2O/c22-13-19-20-17-10-3-4-11-18(17)21(19)12-15-8-5-7-14-6-1-2-9-16(14)15/h1-11,22H,12-13H2
• InChI Key： IIFKREJQNZCTQL-UHFFFAOYSA-N
• SMILES： C1(CO)N(CC2=C3C(C=CC=C3)=CC=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 288.126263138g/mol
• Monoisotopic Mass: 288.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on {1-(naphthalen-1-yl)methyl-1H-1,3-benzodiazol-2-yl}methanol

Chemical Profile of {1-(naphthalen-1-yl)methyl-1H-1,3-benzodiazol-2-yl}methanol (CAS No. 477542-60-2)

{1-(naphthalen-1-yl)methyl-1H-1,3-benzodiazol-2-yl}methanol, identified by its Chemical Abstracts Service (CAS) number 477542-60-2, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodiazole derivatives family, which is well-documented for its pharmacological significance. The structural framework of this molecule incorporates a naphthalene moiety linked to a benzodiazole ring system, which is further connected to a methanol functional group. Such a structural configuration imparts unique chemical and biological properties that make it a subject of interest for further exploration.

The benzodiazole core in {1-(naphthalen-1-yl)methyl-1H-1,3-benzodiazol-2-yl}methanol is known for its potential anxiolytic, sedative, and muscle relaxant effects. These properties are primarily attributed to the interaction of benzodiazole derivatives with the gamma-aminobutyric acid (GABA) receptor complex in the central nervous system. However, the presence of the naphthalene group and the methanol side chain modifies the pharmacokinetic and pharmacodynamic profiles of this compound, making it distinct from other benzodiazole-based drugs. Recent studies have begun to explore how these modifications influence the compound's efficacy and selectivity, particularly in contexts where precise modulation of GABAergic activity is required.

One of the most compelling aspects of {1-(naphthalen-1-yl)methyl-1H-1,3-benzodiazol-2-yl}methanol is its potential as a scaffold for developing novel therapeutic agents. The naphthalene ring, with its aromatic stability and electronic properties, can serve as an anchor point for further chemical modifications. This allows medicinal chemists to design derivatives with enhanced binding affinity or altered metabolic pathways. For instance, recent research has indicated that incorporating naphthalene-based structures into benzodiazole derivatives can lead to compounds with improved solubility and reduced side effects compared to traditional benzodiazoles.

In addition to its pharmacological applications, {1-(naphthalen-1-yl)methyl-1H-1,3-benzodiazol-2-yl}methanol has shown promise in preclinical studies as a potential intermediate in drug synthesis. The methanol functional group provides a reactive site for further chemical transformations, enabling the construction of more complex molecules. This versatility makes it a valuable building block in synthetic organic chemistry. Researchers have leveraged this compound to develop new synthetic routes for related benzodiazole derivatives, streamlining the process of drug discovery and development.

The synthesis of {1-(naphthalen-1-yl)methyl-1H-1,3-benzodiazol-2-yl}methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include nucleophilic substitution reactions to introduce the naphthalene group and subsequent functional group transformations to achieve the desired molecular structure. Advances in catalytic methods have recently enabled more efficient synthetic pathways, reducing both reaction times and waste generation. These improvements align with broader trends in green chemistry aimed at making drug synthesis more sustainable.

From a biological perspective, {1-(naphthalen-1-ylmethyl)-1H}-benzodiazol-2-ylmethanol exhibits interesting interactions with biological targets beyond GABA receptors. Preliminary studies suggest that it may also modulate other neurotransmitter systems, such as serotonin or dopamine pathways, which could contribute to its therapeutic potential in treating conditions like depression or cognitive disorders. However, further investigation is needed to fully elucidate these interactions and their implications for clinical applications.

The development of novel psychoactive drugs remains a challenging endeavor due to stringent regulatory requirements and concerns about misuse. Nevertheless, compounds like {cas no477542}-60>/2> offer valuable opportunities for innovation by providing new chemical entities with unique properties. Its structural features make it an attractive candidate for further research into safer alternatives or improved formulations of existing treatments.

In conclusion,{cas no477542}-60>/em>> represents a significant advancement in pharmaceutical chemistry with broad implications for therapeutic development. Its unique structural composition opens doors for innovative drug design while offering practical advantages in synthetic methodologies. As research continues to uncover its full potential,{{(naphthalen)methyl)benzodiazol)met